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Compound Name: Bis(trimethylstannyl)acetylene

Cat. No.: B1580836 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Bis(trimethylstannyl)acetylene (BTMSA) has emerged as a crucial and highly versatile

building block in organometallic chemistry. Its unique structure, featuring a reactive carbon-

carbon triple bond flanked by two trimethylstannyl groups, allows for a diverse range of

chemical transformations. This guide provides a comprehensive overview of BTMSA, including

its synthesis, physical and spectroscopic properties, and its extensive applications as a

precursor in the synthesis of novel organometallic complexes and organic molecules. Detailed

experimental protocols for its synthesis and key reactions are provided, along with quantitative

data and visual representations of reaction pathways to facilitate understanding and application

in research and development.

Core Properties of Bis(trimethylstannyl)acetylene
BTMSA is a white crystalline solid at room temperature.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Bis(trimethylstannyl)acetylene
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Property Value Reference(s)

Chemical Formula C₈H₁₈Sn₂

Molecular Weight 351.65 g/mol

Appearance White crystalline solid [1]

Melting Point 59-61 °C [1][2]

Linear Formula (CH₃)₃SnC≡CSn(CH₃)₃

CAS Number 2117-50-2 [3]

Solubility

Soluble in organic solvents like

ether and tetrahydrofuran;

insoluble in water.

[1]

Spectroscopic Data:

The structural features of BTMSA can be confirmed by various spectroscopic techniques.

Although detailed spectra are not readily available in all reviewed literature, typical chemical

shifts for analogous compounds suggest the following:

¹H NMR: A single sharp resonance for the methyl protons on the tin atoms.

¹³C NMR: Resonances for the methyl carbons and the acetylenic carbons.

¹¹⁹Sn NMR: A characteristic chemical shift confirming the tin environment.

IR Spectroscopy: A characteristic absorption for the C≡C triple bond.

Synthesis of Bis(trimethylstannyl)acetylene
The synthesis of Bis(trimethylstannyl)acetylene can be achieved through the reaction of a

suitable acetylide precursor with a trimethyltin halide. While a definitive, detailed protocol is not

consistently reported across all literature, a general and reliable method involves the in-situ

preparation of sodium acetylide followed by its reaction with trimethyltin chloride.
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Experimental Protocol: Synthesis of
Bis(trimethylstannyl)acetylene
Materials:

Sodium amide (NaNH₂)

Acetylene gas (purified)

Liquid ammonia (anhydrous)

Trimethyltin chloride ((CH₃)₃SnCl)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard Schlenk line and glassware for inert atmosphere chemistry

Procedure:

Preparation of Sodium Acetylide: In a three-necked flask equipped with a gas inlet, a

mechanical stirrer, and a dry ice condenser, place a suspension of sodium amide in

anhydrous liquid ammonia. Bubble purified acetylene gas through the suspension. The

completion of the reaction is indicated by a color change.

Reaction with Trimethyltin Chloride: To the freshly prepared suspension of sodium acetylide

in liquid ammonia, add a solution of trimethyltin chloride in anhydrous diethyl ether or THF

dropwise at low temperature (-78 °C).

Workup: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature to evaporate the liquid ammonia. The remaining slurry is then treated with water

to quench any unreacted sodium acetylide. The organic layer is separated, and the aqueous

layer is extracted with diethyl ether. The combined organic extracts are dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

such as hexane or by sublimation to yield pure Bis(trimethylstannyl)acetylene.
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Safety Precautions:

Bis(trimethylstannyl)acetylene is toxic and should be handled with care in a well-ventilated

fume hood.[1] Appropriate personal protective equipment, including gloves and safety glasses,

should be worn at all times. Organotin compounds can be harmful to the environment and

should be disposed of as hazardous waste.[1]

Applications in Organometallic Chemistry
Bis(trimethylstannyl)acetylene serves as a versatile precursor for the synthesis of a wide

array of organometallic compounds, particularly metal-alkynyl complexes and polynuclear

structures.[4]

Precursor to Metal-Alkynyl Complexes
BTMSA is widely used to introduce the acetylene moiety into metal complexes. The

trimethylstannyl groups can be readily cleaved by various metal halides or complexes, leading

to the formation of metal-acetylide bonds.

General Reaction Pathway:

Bis(trimethylstannyl)acetylene
((CH₃)₃SnC≡CSn(CH₃)₃)

Metal-Alkynyl Complex
(LₙM-C≡C-Sn(CH₃)₃ or LₙM-C≡C-MLₙ)

+ LₙMX

Metal Halide
(e.g., LₙMX)

Trimethyltin Halide
((CH₃)₃SnX)

Click to download full resolution via product page

Caption: General reaction of BTMSA with a metal halide.

This methodology has been successfully employed for the synthesis of complexes with various

transition metals, including platinum and palladium.[5]

Stille Cross-Coupling Reactions
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The trimethylstannyl groups in BTMSA make it an excellent substrate for Stille cross-coupling

reactions.[6] This palladium-catalyzed reaction allows for the formation of carbon-carbon bonds

by coupling the acetylenic core with organic halides.

Experimental Workflow for Stille Coupling:

Reactants Catalytic System

Bis(trimethylstannyl)acetylene

Reaction in Anhydrous Solvent
(e.g., Toluene, THF)

Organic Halide (R-X) Palladium Catalyst
(e.g., Pd(PPh₃)₄) Ligand (optional)

Aqueous Workup and Extraction

Column Chromatography

Coupled Product (R-C≡C-R' or R-C≡C-Sn(CH₃)₃)

Click to download full resolution via product page

Caption: Workflow for a Stille cross-coupling reaction.

Table 2: Examples of Stille Cross-Coupling Reactions with BTMSA Analogs
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Organic Halide Catalyst Product Yield (%) Reference(s)

Aryl Iodide Pd(PPh₃)₄
Symmetric

Diarylacetylene
High [6]

Brominated

Naphthalene

Diimides

PdCl₂(PPh₃)₂
Alkyne-linked

NDI Polymer
Not specified [6]

Synthesis of Polynuclear Complexes
The bifunctional nature of BTMSA makes it an ideal linker for the construction of polynuclear

metal complexes.[7] By reacting with two equivalents of a metal precursor, BTMSA can bridge

two metal centers, leading to the formation of dimeric or polymeric structures with interesting

electronic and material properties.

Logical Relationship in Polynuclear Complex Formation:

Bis(trimethylstannyl)acetylene

Monosubstituted Intermediate
(LₙM-C≡C-Sn(CH₃)₃)

+ LₙM-X

2x Metal Precursor (LₙM-X)

Dinuclear Complex
(LₙM-C≡C-MLₙ)

+ LₙM-X

Click to download full resolution via product page

Caption: Stepwise formation of a dinuclear complex.
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Conclusion
Bis(trimethylstannyl)acetylene is a cornerstone reagent in organometallic synthesis, offering

a reliable and versatile platform for the introduction of the acetylene functionality and the

construction of complex molecular architectures. Its utility in the synthesis of metal-alkynyl

complexes, participation in Stille cross-coupling reactions, and its role as a linker for

polynuclear structures highlight its significance in academic research and industrial

applications, including drug development and materials science. The experimental protocols

and data presented in this guide are intended to provide a solid foundation for researchers to

explore the full potential of this remarkable precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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